Cas no 81177-02-8 ((R)-3-Methylhexanedioic acid)

• Product Name: (R)-3-Methylhexanedioic acid
• CAS No: 81177-02-8
• Molecular Formula: C₇H₁₂O₄
• Molecular Weight: 160.16778
• CID: 60309
• PubChem ID: 2723701

(R)-3-Methylhexanedioic acid Properties

Names and Identifiers

• (R)-3-Methylhexanedioic acid
• (R)-(+)-3-Methyladipic acid
• AG-H-26146
• 623-82-5
• DTXSID201016369
• (+)-3-Methylhexanedioic acid
• MFCD00063200
• AKOS000283830
• (r)-3-methyladipic acid
• (R)-(+)-3-Methyladipic acid, 96%
• (R)(+)-3-Methyladipic acid
• SCHEMBL713404
• 81177-02-8
• bmse000619
• (3R)-3-methylhexanedioic acid
• SYEOWUNSTUDKGM-RXMQYKEDSA-N
• DB-009110
• (R)-3-METHYLHEXANEDIOICACID

• InChIKey： SYEOWUNSTUDKGM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• SMILES： CC(CCC(O)=O)CC(O)=O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 160.07355886g/mol
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Refractive Index: 1.4336 (estimate)
• Boiling Point: 328.8°C (rough estimate)
• Melting Point: 97°C
• Density: 1.3681 (rough estimate)